Cas no 214636-53-0 (2,4(1H,3H)-Pyrimidinedione, 6-chloro-3-methyl-1-(2-methylpropyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 6-chloro-3-methyl-1-(2-methylpropyl)-
• CAS No: 214636-53-0
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 1401242
• PubChem ID: 5282566
• Update Time: 2025-04-20

2,4(1H,3H)-Pyrimidinedione, 6-chloro-3-methyl-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-chloro-3-methyl-1-(2-methylpropyl)-
• 6-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrimidine-2,4(1H,3H)-dione
• 6-Chloro-1-isobutyl-3-methylpyrmidine-2,4(1H,3H)-dione
• 6-Chloro-3-methyl-1-(2-methylpropyl)-2,4(1H,3H)-pyrimidinedione
• 6-Chloro-1-isobutyl-3-methylpyrimidine-2,4(1H,3H)-dione
• 6-chloro-3-methyl-1-(2-methylpropyl)pyrimidine-2,4[1H,3H]-dione
• NSZSICWLXFCCRN-UHFFFAOYSA-N
• 6Chloro-1-isobutyl-3-methylpyrimidine-2,4(1H,3H)-dione
• F2147-5309
• 214636-53-0
• AKOS026717761
• SCHEMBL1653731

• Inchi： 1S/C9H13ClN2O2/c1-6(2)5-12-7(10)4-8(13)11(3)9(12)14/h4,6H,5H2,1-3H3
• InChI Key： NSZSICWLXFCCRN-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(C)C(N1CC(C)C)=O)=O

Computed Properties

• Exact Mass: 216.06669
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines